Cas no 1612892-93-9 (rac-(1R,2R)-2-(ethoxycarbonyl)cyclopropylboronic acid)

• Product Name: rac-(1R,2R)-2-(ethoxycarbonyl)cyclopropylboronic acid
• CAS No: 1612892-93-9
• MF: C₆H₁₁BO₄
• MW: 157.960142374039
• CID: 6238071
• PubChem ID: 131228331
• Update Time: 2024-01-11

rac-(1R,2R)-2-(ethoxycarbonyl)cyclopropylboronic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(ethoxycarbonyl)cyclopropylboronic acid
• 1612892-93-9
• TRANS-(2-(ETHOXYCARBONYL)CYCLOPROPYL)BORONIC ACID
• AT36957
• SCHEMBL15805080

• Inchi： 1S/C6H11BO4/c1-2-11-6(8)4-3-5(4)7(9)10/h4-5,9-10H,2-3H2,1H3/t4-,5-/m0/s1
• InChI Key： DXUUWMRIIMVSNV-WHFBIAKZSA-N
• SMILES： O(CC)C([C@H]1C[C@@H]1B(O)O)=O

Computed Properties

• Exact Mass: 158.0750390g/mol
• Monoisotopic Mass: 158.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų